N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]-3,4,6-trimethyl-1-benzofuran-2-carboxamide

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: N-[2-(furan-2-yl)-2-pyrrolidin-1-ylethyl]-3,4,6-trimethyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H26N2O3/c1-14-11-15(2)20-16(3)21(27-19(20)12-14)22(25)23-13-17(18-7-6-10-26-18)24-8-4-5-9-24/h6-7,10-12,17H,4-5,8-9,13H2,1-3H3,(H,23,25)
• InChI Key: BJHUQASACBUWIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C(OC2=C1)C(=O)NCC(C3=CC=CO3)N4CCCC4)C)C

Description

N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]-3,4,6-trimethyl-1-benzofuran-2-carboxamide is a complex compound with an intriguing structure. Let’s break it down:

Core Structure: The compound consists of a benzofuran ring fused with a pyrrolidine ring. The benzofuran moiety provides aromaticity, while the pyrrolidine ring contributes to its stereochemistry.

Functional Groups: The furan-2-yl group and the pyrrolidin-1-yl group are attached to the central benzofuran ring.

Substituents: Three methyl groups are positioned at specific sites on the benzofuran ring.

Chemical Reactions Analysis

The compound likely undergoes various reactions due to its functional groups. Some potential reactions include:

Oxidation: Oxidation of the furan ring or the pyrrolidine ring.

Reduction: Reduction of the carbonyl group or other functional groups.

Substitution: Substitution reactions at the furan or pyrrolidine positions.

Common Reagents: Reagents like oxidizing agents (e.g., KMnO₄), reducing agents (e.g., LiAlH₄), and nucleophiles (e.g., Grignard reagents).

Major Products: These reactions could yield derivatives with altered functional groups or stereochemistry.

Scientific Research Applications

This compound’s applications span various fields:

Chemistry: It could serve as a building block for more complex molecules.

Biology: Researchers might explore its interactions with biological targets.

Medicine: Investigate its potential as a drug candidate.

Industry: Perhaps it has applications in materials science or catalysis.

Mechanism of Action

The compound’s mechanism of action remains speculative without specific data. It likely interacts with cellular receptors, enzymes, or signaling pathways. Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

While I don’t have direct information on similar compounds, we can compare it to related structures like pyrrolidine derivatives or benzofuran-containing molecules. Highlighting its uniqueness will require further research.

Remember that this compound’s detailed characterization would involve experimental work and thorough analysis